Cas no 1566883-70-2 (1-(2-chloro-3-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine)
1-(2-Chloro-3-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine is a fluorinated and chlorinated triazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a 1,2,4-triazole core substituted with an amine group at the 3-position and a 2-chloro-3-fluorobenzyl moiety at the 1-position, offering unique reactivity and binding properties. The presence of both chlorine and fluorine atoms enhances its electronic and steric characteristics, making it a valuable intermediate for the synthesis of biologically active compounds. This compound may exhibit improved metabolic stability and selectivity due to its halogenated aromatic system. Its precise physicochemical properties and applications depend on further functionalization and target-specific studies.
1566883-70-2 structure
Product Name:1-(2-chloro-3-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine
CAS No:1566883-70-2
MF:C9H8ClFN4
MW:226.638023376465
CID:6288008
PubChem ID:112652248
Update Time:2025-05-28
1-(2-chloro-3-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-chloro-3-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine
- 1566883-70-2
- 1-[(2-chloro-3-fluorophenyl)methyl]-1H-1,2,4-triazol-3-amine
- EN300-1105395
-
- Inchi: 1S/C9H8ClFN4/c10-8-6(2-1-3-7(8)11)4-15-5-13-9(12)14-15/h1-3,5H,4H2,(H2,12,14)
- InChI Key: BTZIVUMDHGTDOA-UHFFFAOYSA-N
- SMILES: ClC1C(=CC=CC=1CN1C=NC(N)=N1)F
Computed Properties
- Exact Mass: 226.0421521g/mol
- Monoisotopic Mass: 226.0421521g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 56.7Ų
1-(2-chloro-3-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1105395-0.05g |
1-[(2-chloro-3-fluorophenyl)methyl]-1H-1,2,4-triazol-3-amine |
1566883-70-2 | 95% | 0.05g |
$647.0 | 2023-10-27 | |
| Enamine | EN300-1105395-0.1g |
1-[(2-chloro-3-fluorophenyl)methyl]-1H-1,2,4-triazol-3-amine |
1566883-70-2 | 95% | 0.1g |
$678.0 | 2023-10-27 | |
| Enamine | EN300-1105395-0.25g |
1-[(2-chloro-3-fluorophenyl)methyl]-1H-1,2,4-triazol-3-amine |
1566883-70-2 | 95% | 0.25g |
$708.0 | 2023-10-27 | |
| Enamine | EN300-1105395-0.5g |
1-[(2-chloro-3-fluorophenyl)methyl]-1H-1,2,4-triazol-3-amine |
1566883-70-2 | 95% | 0.5g |
$739.0 | 2023-10-27 | |
| Enamine | EN300-1105395-1.0g |
1-[(2-chloro-3-fluorophenyl)methyl]-1H-1,2,4-triazol-3-amine |
1566883-70-2 | 1g |
$1214.0 | 2023-06-10 | ||
| Enamine | EN300-1105395-2.5g |
1-[(2-chloro-3-fluorophenyl)methyl]-1H-1,2,4-triazol-3-amine |
1566883-70-2 | 95% | 2.5g |
$1509.0 | 2023-10-27 | |
| Enamine | EN300-1105395-5.0g |
1-[(2-chloro-3-fluorophenyl)methyl]-1H-1,2,4-triazol-3-amine |
1566883-70-2 | 5g |
$3520.0 | 2023-06-10 | ||
| Enamine | EN300-1105395-10.0g |
1-[(2-chloro-3-fluorophenyl)methyl]-1H-1,2,4-triazol-3-amine |
1566883-70-2 | 10g |
$5221.0 | 2023-06-10 | ||
| Enamine | EN300-1105395-1g |
1-[(2-chloro-3-fluorophenyl)methyl]-1H-1,2,4-triazol-3-amine |
1566883-70-2 | 95% | 1g |
$770.0 | 2023-10-27 | |
| Enamine | EN300-1105395-5g |
1-[(2-chloro-3-fluorophenyl)methyl]-1H-1,2,4-triazol-3-amine |
1566883-70-2 | 95% | 5g |
$2235.0 | 2023-10-27 |
1-(2-chloro-3-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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